8-methoxy-8'-methyl-7'-propoxy-2H,2'H-3,4'-bichromene-2,2'-dione

• Molecular Formula: C23H20O6
• Molecular Weight: 392.4 g/mol
• IUPAC Name: 4-(8-methoxy-2-oxochromen-3-yl)-8-methyl-7-propoxychromen-2-one
• InChI: InChI=1S/C23H20O6/c1-4-10-27-18-9-8-15-16(12-20(24)28-21(15)13(18)2)17-11-14-6-5-7-19(26-3)22(14)29-23(17)25/h5-9,11-12H,4,10H2,1-3H3
• InChI Key: PEFHTTWXGZZXLM-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C2=C(C=C1)C(=CC(=O)O2)C3=CC4=C(C(=CC=C4)OC)OC3=O)C

Description

8-Methoxy-8'-methyl-7'-propoxy-2H,2'H-3,4'-bichromene-2,2'-dione is a bifunctional coumarin derivative characterized by two chromene (benzopyrone) units linked at the 3- and 4'-positions. Its structure features:

• 8-Methoxy group: A methoxy substituent on the first chromene unit, which may enhance electron-donating effects and influence photophysical properties .
• 8'-Methyl group: A methyl substituent on the second chromene unit, contributing to steric effects and hydrophobic interactions .
• 7'-Propoxy group: A propyl ether chain at the 7'-position, likely increasing lipophilicity compared to shorter-chain or hydroxylated analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-methoxy-8’-methyl-7’-propoxy-2H,2’H-3,4’-bichromene-2,2’-dione typically involves multiple steps, starting from simpler organic molecules. One common synthetic route includes the following steps:

Formation of the Chromene Core: The initial step involves the formation of the chromene core through a cyclization reaction.

Introduction of Functional Groups: Methoxy, methyl, and propoxy groups are introduced through various substitution reactions.

Oxidation and Reduction: The final steps often involve oxidation and reduction reactions to achieve the desired bichromene-dione structure.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Catalysts and solvents are carefully selected to ensure efficient reactions and minimal by-products.

Chemical Reactions Analysis

Types of Reactions

8-Methoxy-8’-methyl-7’-propoxy-2H,2’H-3,4’-bichromene-2,2’-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the chromene core.

Substitution: Various substitution reactions can introduce new functional groups or replace existing ones.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reducing Agents: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Solvents: Organic solvents such as dichloromethane, ethanol, and acetone are commonly used.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinone derivatives, while reduction can produce hydroxy or alkoxy derivatives.

Scientific Research Applications

8-Methoxy-8’-methyl-7’-propoxy-2H,2’H-3,4’-bichromene-2,2’-dione has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 8-methoxy-8’-methyl-7’-propoxy-2H,2’H-3,4’-bichromene-2,2’-dione involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating enzymes involved in various biochemical pathways.

Interacting with Receptors: Modulating receptor activity to influence cellular responses.

Altering Gene Expression: Affecting the expression of genes related to its biological activities.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural analogs and their distinguishing features are summarized below:

Compound Name (Reference)	Substituents (Positions)	Key Functional Differences	Biological Activity
Target Compound	8-OCH₃, 8'-CH₃, 7'-OPr	Propoxy chain at 7'	Inferred antiviral (nsp16 inhibition)
ZINC12880820	8'-OCH₃, 7-O(naphthylmethoxy)	Naphthalene moiety at 7	Coronavirus nsp16 inhibition (IC₅₀: 1.2 µM)
6’-((Dimethylamino)methyl)-7’-OH-8’-CH₃	6’-N(CH₃)₂, 7’-OH, 8’-CH₃	Polar dimethylamino group at 6’	Carbonic anhydrase inhibition (Kᵢ: 85 nM)
7,7’,8’-Trihydroxy-2H,2’H-bichromene	7,7’,8’-OH	Triple hydroxylation	Antioxidant, enzyme inhibition

Key Observations :

• Lipophilicity : The target compound’s 7'-propoxy group likely enhances membrane permeability compared to hydroxylated analogs (e.g., 7,7’,8’-trihydroxy derivative) .
• Electron Effects : The 8-methoxy group may stabilize excited states, as seen in methoxylated coumarins with red-shifted fluorescence .

Physicochemical Properties

• Synthetic Accessibility : Propoxylation at 7' may require longer reaction times or specialized reagents (e.g., propyl bromide) compared to methoxylation or hydroxylation, as seen in .

Biological Activity

8-Methoxy-8'-methyl-7'-propoxy-2H,2'H-3,4'-bichromene-2,2'-dione is a complex organic compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article delves into its biological activity, including anticancer properties, mechanisms of action, and structure-activity relationships (SARs), supported by case studies and research findings.

Chemical Structure and Properties

The compound features a unique chromene structure characterized by methoxy and propoxy substituents that may influence its biological activity. The molecular formula is $C_{18}H_{20}O_4$ with a molecular weight of 300.35 g/mol.

Property	Value
Molecular Formula	$C_{18}H_{20}O_4$
Molecular Weight	300.35 g/mol
CAS Number	[insert CAS number]
Solubility	[insert solubility]

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds similar to 8-methoxy-8'-methyl-7'-propoxy-2H,2'H-3,4'-bichromene-2,2'-dione. For instance, docking studies have demonstrated that related compounds exhibit significant cytotoxicity against various cancer cell lines, including MCF-7 (breast cancer) and HCT116 (colon cancer) cells. The mechanism often involves the induction of apoptosis and disruption of cell cycle progression.

Case Study: Cytotoxicity Against MCF-7 Cells

In a study evaluating the cytotoxic effects of structurally related compounds, it was found that certain derivatives had IC50 values significantly lower than that of standard chemotherapeutics like tamoxifen. For example:

Compound	IC50 (µM)
8-Methoxy Derivative A	4.4 ± 0.10
Tamoxifen	17.9 ± 1.2

This indicates a promising avenue for further development of anticancer agents based on the chromene scaffold.

The biological activity of this compound is hypothesized to involve several mechanisms:

• Apoptosis Induction : Activation of intrinsic and extrinsic apoptotic pathways.
• Cell Cycle Arrest : Inhibition of key cell cycle regulators leading to halted proliferation.
• Inhibition of Oncogenic Pathways : Disruption of pathways such as p53-MDM2 interactions.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the efficacy of these compounds. Modifications at specific positions on the chromene structure can enhance or diminish biological activity:

• Methoxy Groups : Substituents at the C-8 position are critical for maintaining activity.
• Alkyl Chains : The length and branching of alkyl chains (like propoxy) can influence solubility and bioavailability.